Cas no 943751-30-2 (2-Methylisoindolin-5-amine dihydrochloride)

• Product Name: 2-Methylisoindolin-5-amine dihydrochloride
• CAS No: 943751-30-2
• MF: C₉H₁₄Cl₂N₂
• MW: 221.126860141754
• MDL: MFCD22375258
• CID: 2503036
• PubChem ID: 68697123
• Update Time: 2025-10-22

2-Methylisoindolin-5-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methylisoindolin-5-amine dihydrochloride
• 2-methyl-2,3-dihydro-1H-isoindol-5-amine dihydrochloride
• NE42016
• AK173245
• AM806578
• 2-methyl-1,3-dihydroisoindol-5-amine;dihydrochloride

• MDL： MFCD22375258
• Inchi： 1S/C9H12N2.2ClH/c1-11-5-7-2-3-9(10)4-8(7)6-11;;/h2-4H,5-6,10H2,1H3;2*1H
• InChI Key： JLJVEVXJFOMIGF-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)CC2C=CC(=CC=2C1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 147
• Topological Polar Surface Area: 29.3

2-Methylisoindolin-5-amine dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-Methylisoindolin-5-amine dihydrochloride

2-Methylisoindolin-5-amine Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 943751-30-2, commonly referred to as 2-Methylisoindolin-5-amine dihydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements related to 2-Methylisoindolin-5-amine dihydrochloride.

2-Methylisoindolin-5-amine dihydrochloride is an isoquinoline derivative with a methyl group substitution at the 2-position and an amine group at the 5-position. The dihydrochloride form indicates that the compound exists as a salt, which is often preferred for stability and solubility in various solvents. Its molecular structure is characterized by a bicyclic system, which contributes to its rigidity and potential for interactions with biological targets. Recent studies have highlighted the importance of such rigid structures in drug design, particularly in targeting specific protein pockets or enzyme active sites.

The synthesis of 2-Methylisoindolin-5-amine dihydrochloride involves a multi-step process that typically begins with the preparation of the isoindoline core. This is often achieved through cyclization reactions of appropriate precursors, such as aldehydes or ketones, followed by functionalization to introduce the methyl and amine groups. The optimization of these synthetic routes has been a focus of recent research, with chemists exploring greener and more efficient methodologies. For instance, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

In terms of pharmacological properties, 2-Methylisoindolin-5-amine dihydrochloride has shown promise in several therapeutic areas. Early studies suggest that it may possess anti-inflammatory and antioxidant activities, making it a potential candidate for treating conditions such as neurodegenerative diseases or cardiovascular disorders. Furthermore, its ability to modulate cellular signaling pathways has been explored in preclinical models, with encouraging results indicating its potential as a lead compound for drug development.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 2-Methylisoindolin-5-amine dihydrochloride at the molecular level. Molecular docking studies have revealed that the compound can interact with key residues in target proteins, providing insights into its mechanism of action. These findings have been corroborated by experimental data from in vitro assays, further validating its therapeutic potential.

Another area of interest is the application of 2-Methylisoindolin-5-amine dihydrochloride in material science. Its rigid structure and ability to form stable salts make it a candidate for use in organic electronics or advanced materials. Researchers are currently investigating its electronic properties and compatibility with existing materials systems, which could pave the way for novel applications in optoelectronics or sensors.

In conclusion, 2-Methylisoindolin-5-amine dihydrochloride (CAS No. 943751-30-2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and characterization techniques, position it as an important molecule for future research and development efforts.